Cas no 243644-08-8 (3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine)

• Product Name: 3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine
• CAS No: 243644-08-8
• MF: C₁₂H₉ClF₃N₃
• MW: 287.668171644211
• CID: 4711683
• Update Time: 2025-05-20

3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(pyridin-3-ylmethyl)-5-(trifluoromethyl)pyridin-2-amine
• 3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine
• Maybridge1_001912
• HMS546O20
• Z31216481
• 3-chloro-N-[(pyridin-3-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine

• Inchi： 1S/C12H9ClF3N3/c13-10-4-9(12(14,15)16)7-19-11(10)18-6-8-2-1-3-17-5-8/h1-5,7H,6H2,(H,18,19)
• InChI Key： ZJXJDYDWABUYBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8

Additional information on 3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine

3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine: A Comprehensive Overview

The compound 3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine, identified by the CAS number 243644-08-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The molecule's structure is characterized by a pyridine ring system with substituents at positions 2, 3, and 5, including a chlorine atom, a trifluoromethyl group, and an N-substituted pyridinylmethyl group.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques allow for the controlled introduction of functional groups, ensuring high purity and structural integrity. The synthesis of 3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine involves multiple steps, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, which are critical for achieving the desired regioselectivity and stereochemistry.

The structural features of this compound make it an attractive candidate for various applications. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl enhances the molecule's stability and reactivity, making it suitable for use in pharmaceutical intermediates. Recent studies have highlighted its potential as a building block in the development of novel drug candidates targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In terms of pharmacological activity, 3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine has shown promising results in preclinical models. Researchers have reported its ability to modulate key biological pathways, such as kinase activity and receptor binding, which are critical for disease progression. Furthermore, its unique chemical structure allows for fine-tuning of pharmacokinetic properties, enabling improved bioavailability and reduced toxicity profiles.

The compound's versatility is further underscored by its application in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic processes. Recent findings suggest that it can enhance the efficiency of catalytic cycles in organic synthesis, particularly in cross-coupling reactions that are pivotal for drug discovery.

In conclusion, 3-Chloro-N-(3-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine (CAS No. 243644-08-8) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, advanced synthetic methodologies, and promising biological activity position it as a valuable asset in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in driving innovation in both academia and industry.